Cas no 6883-81-4 (5,6,7,8-tetrahydronaphthalen-2-ylmethanol)

• Product name: 5,6,7,8-tetrahydronaphthalen-2-ylmethanol
• CAS No: 6883-81-4
• MF: C₁₁H₁₄O
• MW: 162.228263378143
• MDL: MFCD12755470
• CID: 1731361
• PubChem ID: 11137455

5,6,7,8-tetrahydronaphthalen-2-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenemethanol, 5,6,7,8-tetrahydro-
• (5,6,7,8-tetrahydronaphthalen-2-yl)methanol
• 2-NAPHTHALENECARBOXYLIC ACID,5,6,7,8-TETRAHYDRO-
• 6-hydroxymethyl-1,2,3,4-tetrahydronaphthalene
• 5,6,7,8-tetrahydronaphthalen-2-ylmethanol
• MFCD12755470
• 6-Hydroxymethyltetralin
• 1,2,3,4-Tetrahydronaphthalene-6-methanol
• tetralin-6-yl-methanol
• SCHEMBL2633408
• NS-01283
• RQXSANDGJWFACE-UHFFFAOYSA-N
• 6883-81-4
• FT-0766905
• N14351
• AKOS009333353
• CS-0326639
• EN300-1252126

• MDL： MFCD12755470
• Inchi： 1S/C11H14O/c12-8-9-5-6-10-3-1-2-4-11(10)7-9/h5-7,12H,1-4,8H2
• InChI Key： RQXSANDGJWFACE-UHFFFAOYSA-N
• SMILES： OCC1C=CC2=C(C=1)CCCC2

Computed Properties

• Exact Mass: 162.10400
• Monoisotopic Mass: 162.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23000
• LogP: 2.05770

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 5,6,7,8-tetrahydronaphthalen-2-ylmethanol

Introduction to 5,6,7,8-tetrahydronaphthalen-2-ylmethanol (CAS No. 6883-81-4) and Its Emerging Applications in Chemical and Pharmaceutical Research

5,6,7,8-tetrahydronaphthalen-2-ylmethanol, identified by the chemical identifier CAS No. 6883-81-4, is a significant compound in the realm of organic chemistry and pharmaceutical innovation. This tetrahydronaphthalene derivative has garnered attention due to its unique structural properties and its potential applications in various biochemical and medicinal research domains. The compound’s molecular framework, characterized by a partially hydrogenated naphthalene core substituted with a hydroxymethyl group at the 2-position, makes it a versatile intermediate in synthetic chemistry and a candidate for further exploration in drug development.

The structural motif of 5,6,7,8-tetrahydronaphthalen-2-ylmethanol contributes to its distinct chemical behavior, which includes moderate solubility in organic solvents and reactivity that allows for functional group modifications. These attributes have positioned the compound as a valuable building block in the synthesis of more complex molecules. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes for this derivative, enhancing its accessibility for research applications.

In the context of pharmaceutical research, 5,6,7,8-tetrahydronaphthalen-2-ylmethanol has been investigated for its potential role as a precursor in the development of bioactive molecules. Its aromatic-like stability combined with the presence of a hydroxymethyl group provides a scaffold that can be further functionalized to produce pharmacologically relevant compounds. For instance, modifications at the 2-position or other accessible sites on the tetrahydronaphthalene ring have been explored to develop analogs with enhanced binding affinity or altered biological activity.

Recent studies have highlighted the compound’s utility in the synthesis of tetrahydronaphthalen-based ligands for receptor binding studies. These ligands are being explored for their interactions with various biological targets, including enzymes and receptors implicated in neurological disorders. The ability to fine-tune the electronic properties of the tetrahydronaphthalen scaffold through strategic substitutions has opened new avenues for designing molecules with specific therapeutic profiles.

The pharmaceutical industry has also shown interest in 5,6,7,8-tetrahydronaphthalen-2-ylmethanol as a component in drug discovery programs targeting inflammation and pain management. Preliminary computational studies suggest that derivatives of this compound may exhibit inhibitory effects on key inflammatory pathways by modulating enzyme activity or receptor interactions. Such findings underscore the importance of this compound as a lead structure in medicinal chemistry campaigns aimed at developing novel therapeutic agents.

Beyond pharmaceutical applications, 5,6,7,8-tetrahydronaphthalen-2-ylmethanol finds relevance in materials science and specialty chemical synthesis. Its structural features make it a candidate for developing advanced polymers or liquid crystals with tailored properties. Researchers are exploring its incorporation into functional materials where its aromatic-like stability and hydroxymethyl functionality contribute to enhanced material performance.

The synthesis of 5,6,7,8-tetrahydronaphthalen-2-ylmethanol itself has seen significant refinements over recent years. Modern catalytic techniques and green chemistry principles have been applied to improve yields and reduce environmental impact. These advancements not only make the production process more sustainable but also lower costs associated with obtaining this valuable intermediate.

In summary,5,6,7,8-tetrahydronaphthalen-2-ylmethanol (CAS No. 6883-81-4) represents a multifaceted compound with broad utility across chemical synthesis and pharmaceutical research. Its unique structural characteristics offer opportunities for innovation in drug development, material science, and beyond. As research continues to uncover new applications for this derivative,5,6,7,8-tetrahydronaphthalen-2-ylmethanol is poised to remain a cornerstone in advanced chemical investigations.